1-[3-(Dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone

• IUPAC Name: 1-[3-(dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C15H21FN2O/c1-17(2)14-4-3-9-18(11-14)15(19)10-12-5-7-13(16)8-6-12/h5-8,14H,3-4,9-11H2,1-2H3
• InChI Key: WRRCTWBSFUZXTC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCCN(C1)C(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

1-[3-(Dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone, also known as 4-Fluoro-PVP, is a synthetic cathinone that has been classified as a new psychoactive substance (NPS). It belongs to the class of synthetic cathinones, which are stimulant drugs that mimic the effects of amphetamines and cocaine.

Mechanism of Action

The mechanism of action of 1-[3-(Dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone involves its ability to bind to and activate the transporters for dopamine, norepinephrine, and serotonin. This leads to an increase in the release of these neurotransmitters, which can result in feelings of euphoria, increased energy, and increased alertness.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[3-(Dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone include increased heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to decreased blood flow to vital organs. In addition, it can cause dehydration and electrolyte imbalances, which can be dangerous.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(Dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone in lab experiments is that it is a relatively new compound, which means that there is still much to be learned about its effects. However, one limitation is that it is a synthetic cathinone, which means that it has a high potential for abuse and can be dangerous if not handled properly.

Future Directions

There are many future directions for research on 1-[3-(Dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone. One area of interest is its potential as a treatment for depression and other mood disorders. Another area of research is its potential as a tool for studying the neurochemical mechanisms underlying addiction and substance abuse.
In conclusion, 1-[3-(Dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone is a synthetic cathinone that has been used in scientific research to study its effects on the central nervous system. It has a high potential for abuse and can be dangerous if not handled properly. However, there are many future directions for research on this compound, including its potential as a treatment for depression and other mood disorders, and as a tool for studying addiction and substance abuse.

Synthesis Methods

The synthesis of 1-[3-(Dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone involves the reaction of piperidine with 4-fluorophenylacetonitrile, followed by reduction with lithium aluminum hydride. The resulting product is then treated with acetic anhydride to form the final compound.

Scientific Research Applications

1-[3-(Dimethylamino)piperidin-1-yl]-2-(4-fluorophenyl)ethanone has been used in scientific research to study its effects on the central nervous system. It has been found to have similar effects to other synthetic cathinones, such as increasing the release of dopamine, norepinephrine, and serotonin in the brain.